Cas no 43153-04-4 (rac 2-(4-Formylphenyl)propionic Acid Ethyl Ester)

• Product name: rac 2-(4-Formylphenyl)propionic Acid Ethyl Ester
• CAS No: 43153-04-4
• MF: C₁₂H₁₄O₃
• MW: 206.23800
• CID: 1064196
• PubChem ID: 13066570

rac 2-(4-Formylphenyl)propionic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• rac 2-(4-Formylphenyl)propionic Acid Ethyl Ester
• 4-ForMyl-α-Methyl-benzeneacetic Acid Ethyl Ester
• Ethyl 2-(4-formylphenyl)propanoate
• KQPWKBOJHTURNH-UHFFFAOYSA-N
• 4-ForMyl-alpha-Methyl-benzeneacetic Acid Ethyl Ester
• 4-Formyl-?-methyl-benzeneacetic Acid Ethyl Ester
• ethyl 2-(4-formylphenyl)propionate
• ethyl 2-(p-formylphenyl)propionate
• SCHEMBL2063625
• DTXSID501285296
• Ethyl 4-formyl-I+/--methylbenzeneacetate
• 43153-04-4

• Inchi： InChI=1S/C12H14O3/c1-3-15-12(14)9(2)11-6-4-10(8-13)5-7-11/h4-9H,3H2,1-2H3
• InChI Key： KQPWKBOJHTURNH-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(C)C1=CC=C(C=C1)C=O

Computed Properties

• Exact Mass: 206.09400
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Solubility: Chloroform, Dichloromethane, Ethyl Acetate
• PSA: 43.37000
• LogP: 2.16570

rac 2-(4-Formylphenyl)propionic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)